1-(3,4-dichlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(3,4-dichlorophenyl)-8-ethyl-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C24H17Cl2N3/c1-2-15-8-11-22-18(12-15)24-19(14-27-22)23(16-6-4-3-5-7-16)28-29(24)17-9-10-20(25)21(26)13-17/h3-14H,2H2,1H3
• InChI Key: GGWNKQJCGYGKMS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC(=C(C=C4)Cl)Cl)C5=CC=CC=C5
• Molecular Formula: C24H17Cl2N3
• Molecular Weight: 418.3 g/mol
• CAS No.: 901044-33-5

Description

1-(3,4-dichlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C24H17Cl2N3 and its molecular weight is 418.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrochemical Analysis and Corrosion Inhibition

Quinoline derivatives, similar to the specified chemical, have been investigated for their corrosion inhibition properties. For example, computational and electrochemical analyses on quinoxalines, which share a structural resemblance, as corrosion inhibitors for mild steel in an acidic medium have been conducted. These studies have shown significant corrosion inhibition efficiencies, with specific derivatives acting as mixed-type inhibitors. The surface morphology of treated specimens was characterized, and theoretical parameters were correlated with experimental results, highlighting the potential of such compounds in protective applications (Saraswat & Yadav, 2020).

Photovoltaic and Electroluminescent Properties

Quinoline derivatives have also been studied for their structural and optical properties, particularly in the formation of thin films and their application in photovoltaic devices. The absorption parameters, electron transition types, and energy gaps of these films have been analyzed, revealing the influence of structural modifications on their optical behaviors. Such studies are crucial for the development of new materials for organic–inorganic photodiode fabrication, with derivatives showing rectification behavior and photovoltaic properties under various conditions. The presence of specific substituent groups has been found to improve diode parameters, indicating the potential of these compounds in photodiode applications (Zeyada, El-Nahass, & El-Shabaan, 2016).

Mechanism of Action

Target of Action

The compound “1-(3,4-dichlorophenyl)-8-ethyl-3-phenyl-1H-pyrazolo[4,3-c]quinoline” belongs to the class of quinoline and pyrazole derivatives. Quinoline derivatives are known to have a wide range of biological activities and are often used in medicinal chemistry . They can interact with various biological targets, including enzymes, receptors, and ion channels, depending on their specific structural features.